Cas no 1806339-53-6 (3,4-Bis(trifluoromethyl)-5-(bromomethyl)pyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-5-(bromomethyl)pyridine
• CAS No: 1806339-53-6
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4801979
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)-5-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-(bromomethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-4-2-16-3-5(7(10,11)12)6(4)8(13,14)15/h2-3H,1H2
• InChI Key： UROLKCZYAJUUCB-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9